3-allyl-2-(((2-methylthiazol-4-yl)methyl)thio)-6,7,8,9-tetrahydro-3H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one

• IUPAC Name: 5-[(2-methyl-1,3-thiazol-4-yl)methylsulfanyl]-4-prop-2-enyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
• InChI: InChI=1S/C19H21N3OS3/c1-3-9-22-18(23)16-14-7-5-4-6-8-15(14)26-17(16)21-19(22)25-11-13-10-24-12(2)20-13/h3,10H,1,4-9,11H2,2H3
• InChI Key: OPCWOZQGKPSMFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CSC2=NC3=C(C4=C(S3)CCCCC4)C(=O)N2CC=C
• Molecular Formula: C19H21N3OS3
• Molecular Weight: 403.6 g/mol

Description

3-allyl-2-(((2-methylthiazol-4-yl)methyl)thio)-6,7,8,9-tetrahydro-3H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C19H21N3OS3 and its molecular weight is 403.6g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-allyl-2-(((2-methylthiazol-4-yl)methyl)thio)-6,7,8,9-tetrahydro-3H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-allyl-2-(((2-methylthiazol-4-yl)methyl)thio)-6,7,8,9-tetrahydro-3H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry

The chemical compound shares structural similarities with pyrimidine derivatives, which are of significant interest in medicinal chemistry due to their broad spectrum of biological activities. Pyrimidine derivatives have been extensively studied for their potential applications in drug design and synthesis. For instance, compounds like 5H-pyrano[2,3-d]pyrimidine have been identified for their broader synthetic applications and bioavailability, leading to intensive investigations into their synthetic pathways. These investigations have employed a variety of hybrid catalysts, including organocatalysts, metal catalysts, and nanocatalysts, to develop substituted pyrimidinone derivatives through one-pot multicomponent reactions (Parmar, Vala, & Patel, 2023).

Moreover, the presence of thiophene and thiazole moieties in such compounds has been associated with significant medicinal properties. Thiophene derivatives, in particular, have been reviewed for their structure-activity relationships, revealing no consistent superiority of any molecular structure but highlighting the versatility and potential for therapeutic applications (Drehsen & Engel, 1983).

Biological and Pharmacological Potential

Thiophene and thiazole derivatives have also been recognized for their importance in the design of bioactive molecules, with numerous studies demonstrating the impact of these heterocycles in medicinal chemistry. Their utility spans across various therapeutic areas, including antiviral, antitumor, and antimycobacterial activities (Ostrowski, 2022). This highlights the potential of compounds like 3-allyl-2-(((2-methylthiazol-4-yl)methyl)thio)-6,7,8,9-tetrahydro-3H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one in contributing to the development of new therapeutic agents.